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Compound of Interest

Compound Name: A2AR-agonist-1

Cat. No.: B1664731 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive technical support for confirming the expression of the Adenosine A2A Receptor

(A2AR) on target cells. It includes detailed troubleshooting guides and frequently asked

questions (FAQs) in a user-friendly question-and-answer format.

A2AR Signaling Pathway
The Adenosine A2A Receptor is a G-protein coupled receptor (GPCR) that plays a crucial role

in various physiological processes, including immune regulation. Upon binding to its ligand,

adenosine, the A2AR initiates a signaling cascade that primarily involves the activation of

adenylyl cyclase and the subsequent increase in intracellular cyclic AMP (cAMP) levels. This

signaling pathway influences downstream effectors such as Protein Kinase A (PKA), leading to

the modulation of cellular functions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1664731?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664731?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Technical Support Center: Adenosine A2A Receptor
(A2AR) Expression Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664731#how-to-confirm-a2ar-expression-on-target-
cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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